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Compound of Interest

Compound Name: Adamantan-1-yl acrylate

Cat. No.: B187065

Essential Safety and Handling Guide for
Adamantan-1-yl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Adamantan-1-yl acrylate (CAS No: 121601-93-2). Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing risk.

Adamantan-1-yl acrylate is a monomer that can undergo polymerization and presents
hazards including skin and eye irritation.[1] Proper handling and disposal are crucial to prevent
chemical exposure and ensure a safe research environment.

Hazard Identification and Classification

Adamantan-1-yl acrylate is classified with the following hazards:
 Skin Irritation (Category 2): Causes skin irritation.[1]

o Eye Irritation (Category 2): Causes serious eye irritation.[1]
Signal Word: Warning[1]

Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b187065?utm_src=pdf-interest
https://www.benchchem.com/product/b187065?utm_src=pdf-body
https://www.benchchem.com/product/b187065?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A1735_EU_6N.pdf
https://www.benchchem.com/product/b187065?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A1735_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A1735_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A1735_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

o P280: Wear protective gloves/eye protection/face protection.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the primary defense against exposure. The following table
outlines the minimum recommended PPE for handling Adamantan-1-yl acrylate.
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PPE Category Specification

Chemical splash goggles or safety glasses with
) side-shields. A face shield may be required for
Eye and Face Protection . ) ]
larger quantities or when there is a risk of

splashing.

Nitrile gloves are recommended. Due to the
) potential for acrylates to penetrate glove
Hand Protection ] ) )
materials, double gloving may be advisable for

prolonged handling.

A lab coat or other protective clothing should be

Skin and Body Protection )
worn to prevent skin contact.

Use in a well-ventilated area. If ventilation is
) ) insufficient or during aerosol-generating
Respiratory Protection )
procedures, a NIOSH-approved respirator may

be required.

Operational Plan: Step-by-Step Handling
Procedures

e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.

o Confirm that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

o Assemble all necessary equipment and reagents before handling the chemical.
o Don the appropriate PPE as outlined in the table above.
e Handling:

o Avoid direct contact with the substance.
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o Prevent the formation of dust or aerosols.
o Keep the container tightly closed when not in use.

o Avoid sources of ignition, as polymerization can be initiated by heat or light.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

o Store separately from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Exposure Type First Aid Measures

Immediately flush the affected area with plenty
of water for at least 15 minutes while removing

Skin Contact contaminated clothing. If skin irritation occurs,
seek medical advice/attention.[1] Wash

contaminated clothing before reuse.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact . i
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[1]

Move the exposed person to fresh air. If not

breathing, if breathing is irregular or if
Inhalation respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Seek medical attention if you feel unwell.[1]

Wash out mouth with water. Do not induce
) vomiting unless directed to do so by medical
Ingestion . .
personnel. Seek medical attention if you feel

unwell.

In the event of a spill, evacuate the area and prevent the substance from entering drains.[1] For
small spills, absorb with an inert material and place in a suitable container for disposal. For
large spills, dike the area and collect the material for disposal.

Disposal Plan

Proper disposal of Adamantan-1-yl acrylate and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused/Excess Monomer: Do NOT pour down the drain. Collect in a clearly labeled, sealed,
and appropriate hazardous waste container. Dispose of through your institution's hazardous
waste management program.
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o Contaminated Materials: All contaminated items (e.g., gloves, absorbent materials from
spills, paper towels, pipette tips) must be collected in a sealed bag or container and disposed
of as hazardous waste.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and treated as hazardous waste. The rinsed container can then be disposed of
according to local regulations.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Adamantan-1-yl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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